Cas no 1513599-51-3 (2,2-dimethyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 2,2-dimethyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride
• CAS No: 1513599-51-3
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 6026573
• PubChem ID: 80394202
• Update Time: 2025-06-11

2,2-dimethyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride
• 2,2-dimethyl-3-[(3-methylbutan-2-yl)oxy]propane-1-sulfonyl chloride
• AKOS018957303
• 1513599-51-3
• EN300-1144959

• Inchi： 1S/C10H21ClO3S/c1-8(2)9(3)14-6-10(4,5)7-15(11,12)13/h8-9H,6-7H2,1-5H3
• InChI Key： JAAGWDVXFPELBZ-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)COC(C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 256.0899934g/mol
• Monoisotopic Mass: 256.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2,2-dimethyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride

Introduction to 2,2-Dimethyl-3-(3-Methylbutan-2-Yl)Oxypropane-1-Sulfonyl Chloride (CAS No: 1513599-51-3)

2,2-Dimethyl-3-(3-methylbutan-2-yl)oxypropane-1-sulfonyl chloride (CAS No: 1513599-51-3) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound belongs to the sulfonyl chloride family, which is widely recognized for its reactivity and versatility in various chemical transformations. The structure of this compound is characterized by a sulfonyl group (-SO₂Cl) attached to a propane backbone, which is further substituted with two methyl groups at the second carbon and a 3-methylbutan-2-yloxy group at the third carbon.

The sulfonyl chloride functional group is a key feature of this compound, making it highly reactive and useful in various synthetic reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, including polymers and biodegradable plastics. For instance, researchers have explored its role in the development of novel polyurethanes with enhanced mechanical properties and thermal stability.

One of the most notable applications of 2,2-dimethyl-3-(3-methylbutan-2-yloxy)propane sulfonyl chloride is in the field of drug delivery systems. Its unique chemical structure allows for controlled release mechanisms when incorporated into biocompatible polymers. A groundbreaking study published in *Advanced Materials* demonstrated its effectiveness in creating stimuli-responsive drug carriers that release their payload under specific physiological conditions, such as pH changes or temperature variations.

In terms of synthesis, this compound is typically derived from the reaction of sulfonic acid derivatives with thionyl chloride (SOCl₂), a common method for converting sulfonic acids into sulfonyl chlorides. The reaction conditions are optimized to ensure high yield and purity, which are critical for its intended applications in high-tech industries.

From an environmental perspective, recent research has focused on the biodegradability of compounds like cas no 1513599-51-3. Studies indicate that under certain microbial conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint compared to traditional sulfonyl chlorides.

Furthermore, advancements in computational chemistry have enabled detailed molecular modeling of sulfonyl chloride derivatives, providing insights into their electronic properties and reactivity patterns. These computational studies have been instrumental in predicting optimal reaction conditions for synthesizing this compound and other similar molecules.

In conclusion, cas no 1513599-51-3, or 2,2-dimethyl-3-(3-methylbutan-2-yloxy)propane sulfonyl chloride, stands as a prime example of how modern chemical innovation can lead to versatile and environmentally friendly materials. Its applications span across multiple disciplines, from advanced polymer science to targeted drug delivery systems, making it a subject of continued research interest.